4-ethyl-3-(1-(2-(4-fluorophenyl)acetyl)piperidin-4-yl)-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-ethyl-5-[1-[2-(4-fluorophenyl)acetyl]piperidin-4-yl]-2-(2-methoxyethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C20H27FN4O3/c1-3-24-19(22-25(20(24)27)12-13-28-2)16-8-10-23(11-9-16)18(26)14-15-4-6-17(21)7-5-15/h4-7,16H,3,8-14H2,1-2H3
• InChI Key: ADITWFVHFWBYIE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN(C1=O)CCOC)C2CCN(CC2)C(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C20H27FN4O3
• Molecular Weight: 390.5 g/mol

Description

4-ethyl-3-(1-(2-(4-fluorophenyl)acetyl)piperidin-4-yl)-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C20H27FN4O3 and its molecular weight is 390.459. The purity is usually 95%.
BenchChem offers high-quality 4-ethyl-3-(1-(2-(4-fluorophenyl)acetyl)piperidin-4-yl)-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-ethyl-3-(1-(2-(4-fluorophenyl)acetyl)piperidin-4-yl)-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Stabilities and Antagonist Activities

• Molecular Stabilities and Conformational Analyses : Research on benzimidazole derivatives bearing 1,2,4-triazole, similar in structural complexity to the specified compound, highlighted their potential anti-cancer properties through detailed tautomeric properties, conformations, and molecular docking studies. These studies suggest that such compounds could have significant roles as EGFR inhibitors, a critical pathway in cancer treatment (Karayel, 2021).

• Antimicrobial Activities : Derivatives of 1,2,4-triazole have been synthesized and evaluated for antimicrobial activities, showing potential as antimicrobial agents. This suggests that compounds with a similar base structure could be developed into new antimicrobial drugs (Bektaş et al., 2010).

• Antagonist Activity for Neurotransmitter Receptors : Some derivatives have been prepared and tested for antagonist activities against neurotransmitter receptors such as 5-HT2, indicating their potential use in studying neurotransmission and possibly treating related disorders (Watanabe et al., 1992).

Synthesis and Copolymerization Studies

• Copolymerization with Styrene : Novel trisubstituted ethylenes, including those with structural elements similar to the compound , were prepared and copolymerized with styrene, indicating potential applications in materials science and polymer chemistry. These studies highlight the versatility and utility of these compounds in developing new materials (Kharas et al., 2016).

• Structural Characterization and Intermolecular Interactions : The synthesis, crystal structure, and theoretical analysis of intermolecular interactions in biologically active derivatives of 1,2,4-triazoles have been documented. This research provides insights into the role of various intermolecular interactions in the crystalline solid state, which could inform the design of new compounds with tailored properties (Shukla et al., 2017).